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Compound Name: DBCO-N-bis(PEG4-acid)

Cat. No.: B13721833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DBCO-N-bis(PEG4-acid) is a heterotrifunctional linker that is instrumental in the field of

bioconjugation and drug delivery. This molecule possesses a dibenzocyclooctyne (DBCO)

group, which is highly reactive towards azide-functionalized molecules via a copper-free click

chemistry reaction known as Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).

Additionally, it features two PEG4-acid arms, providing two carboxylic acid moieties for

conjugation to primary amines on biomolecules such as proteins, peptides, or antibodies. The

branched polyethylene glycol (PEG) spacers enhance water solubility, reduce aggregation, and

minimize steric hindrance of the resulting conjugate.[1]

These unique structural features make DBCO-N-bis(PEG4-acid) a versatile tool for creating

complex bioconjugates, such as antibody-drug conjugates (ADCs) with a potentially higher

drug-to-antibody ratio (DAR), or for crosslinking different molecules. This document provides

detailed application notes and protocols for the characterization of DBCO-N-bis(PEG4-acid)
conjugates.

Physicochemical and Technical Data
A thorough understanding of the physicochemical properties of DBCO-N-bis(PEG4-acid) is
crucial for its effective application. The following table summarizes key quantitative data for the
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related and more commonly documented DBCO-NHCO-PEG4-acid, which can serve as a

useful reference.

Property Value Reference(s)

Molecular Formula C₃₀H₃₆N₂O₈

Molecular Weight 552.6 g/mol

Purity
Typically >95% (as determined

by HPLC)
[2]

Solubility Soluble in DMSO, DMF, DCM [2][3]

Storage
Store at -20°C, protected from

light and moisture
[4]

DBCO Stability on IgG
~3-5% loss of reactivity over 4

weeks at 4°C or -20°C
[5]

Experimental Protocols
Protocol 1: Activation of Carboxylic Acids and
Conjugation to an Amine-Containing Protein
This protocol describes the activation of the carboxylic acid groups on DBCO-N-bis(PEG4-
acid) using EDC and Sulfo-NHS, followed by conjugation to a protein containing primary

amines (e.g., lysine residues).

Materials:

DBCO-N-bis(PEG4-acid)

Amine-containing protein (e.g., antibody) in an amine-free buffer (e.g., PBS, pH 7.4)[5]

Activation reagents: EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and Sulfo-NHS

(N-hydroxysulfosuccinimide)[6]

Anhydrous DMSO or DMF[6]
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Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0 or 1 M glycine)[6]

Desalting column for purification (e.g., Zeba™ Spin Desalting Columns)[5]

Procedure:

Reagent Preparation:

Prepare a stock solution of DBCO-N-bis(PEG4-acid) in anhydrous DMSO or DMF (e.g.,

10 mg/mL).[6]

Immediately before use, prepare fresh stock solutions of EDC and Sulfo-NHS in

anhydrous DMSO or water, respectively.[6]

Activation of Carboxylic Acids:

In a microcentrifuge tube, mix DBCO-N-bis(PEG4-acid) with a 1.5 to 2-fold molar excess

of both EDC and Sulfo-NHS in an appropriate reaction buffer.[6]

Incubate for 15-30 minutes at room temperature to form the active Sulfo-NHS ester.[6]

Conjugation to Protein:

Add the activated DBCO-linker solution to the protein solution. A 5- to 20-fold molar

excess of the linker to the biomolecule is a good starting point.[7]

Incubate the reaction mixture for 30-60 minutes at room temperature with gentle mixing.[5]

Quenching:

Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM.[5]

Incubate for an additional 15 minutes at room temperature to quench any unreacted Sulfo-

NHS esters.[5]

Purification:
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Remove the excess, unreacted DBCO-linker and byproducts using a spin desalting

column equilibrated with the desired storage buffer (e.g., PBS).[5]
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Caption: Workflow for protein functionalization with DBCO-N-bis(PEG4-acid).
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Protocol 2: Copper-Free Click Chemistry Conjugation
This protocol outlines the conjugation of the DBCO-functionalized protein with an azide-

containing molecule.

Materials:

DBCO-activated protein

Azide-functionalized molecule (e.g., peptide, drug, or detection probe)

Reaction buffer (e.g., PBS, pH 7.4). Note: Avoid buffers containing sodium azide.[5]

Procedure:

Reaction Setup:

Mix the DBCO-activated protein with a 1.5 to 4-fold molar excess of the azide-

functionalized molecule in the reaction buffer.[5]

Incubation:

Incubate the reaction mixture for 2-24 hours. The reaction can be performed at

temperatures ranging from 4°C to 37°C. Reaction times are dependent on the

concentration and reactivity of the substrates.[5]

Purification (if necessary):

If the azide-containing molecule is in large excess or needs to be removed, purify the final

conjugate using an appropriate method such as size-exclusion chromatography (SEC) or

dialysis.[8][9]

Characterization:

Analyze the final conjugate to confirm successful ligation and determine properties such

as the drug-to-antibody ratio (DAR).
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Caption: Copper-free click chemistry conjugation workflow.

Characterization Methods
Thorough characterization is essential to ensure the quality, consistency, and efficacy of the

final bioconjugate.
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Analytical Technique Purpose Key Parameters Measured

UV-Vis Spectroscopy

To determine the degree of

DBCO labeling and the final

drug-to-antibody ratio (DAR).

[8][10]

Absorbance at 280 nm

(protein) and ~309 nm

(DBCO).[11]

Size-Exclusion

Chromatography (SEC)

To assess purity and detect the

presence of aggregates or

fragments.[8]

Elution profile, percentage of

monomer, aggregate, and

fragment.

Hydrophobic Interaction

Chromatography (HIC)

To determine the drug-to-

antibody ratio (DAR)

distribution.[1]

Elution profile showing

different drug-loaded species.

Mass Spectrometry (MS)

To confirm the identity of the

conjugate and determine the

precise molecular weight.[10]

Molecular weight of the

conjugate, confirming the

number of attached

linkers/payloads.

SDS-PAGE

To visualize the increase in

molecular weight upon

conjugation.[5]

Band shift corresponding to

the conjugated molecule.

Signaling Pathway Context: Targeted Drug Delivery
DBCO-N-bis(PEG4-acid) is frequently employed in the construction of Antibody-Drug

Conjugates (ADCs) for targeted cancer therapy. The following diagram illustrates the

conceptual pathway of an ADC.
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Caption: Conceptual pathway for ADC-mediated targeted drug delivery.

Conclusion
DBCO-N-bis(PEG4-acid) is a powerful and versatile linker for advanced bioconjugation. Its

unique branched structure with two carboxylic acid moieties and a DBCO group allows for the

creation of novel and complex biomolecular constructs. The protocols and characterization

methods outlined in this document provide a solid framework for researchers and drug

development professionals to effectively utilize this reagent in their applications. Careful

characterization at each step of the conjugation process is critical to ensure the production of

well-defined and functional bioconjugates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b13721833#characterization-of-dbco-n-bis-peg4-
acid-conjugates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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